Cas no 3157-27-5 ( )
structure
Product Name:
CAS No:3157-27-5
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD00816223
CID:916564
PubChem ID:297427
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Phenyl-ethyl)-3H-imidazole-4-carboxylic acid
- 3-(1-phenylethyl)imidazole-4-carboxylic acid
- AC1L6RM4
- Desethyl-etomidate
- Etomidate acid, (RS)-
- Etomidate impurity A [EP]
- NSC168567
- NSC-168567
- UNII-O36CTO4WLB
- O36CTO4WLB
- SCHEMBL1081229
- ETOMIDATE IMPURITY A [EP IMPURITY]
- Etomidate impurity, etomidate acid- [USP]
- 1-(1-Phenylethyl)-1H-imidazole-5-carboxylic acid, AldrichCPR
- Desethyl-etomidate, (RS)-
- 1H-Imidazole-5-carboxylic acid, 1-(1-phenylethyl)-, (+/-)-
- NSC 168567
- (+/-)-1-(1-phenylethyl)-1H-imidazole-5-carboxylic acid
- ETOMIDATE IMPURITY, ETOMIDATE ACID- [USP IMPURITY]
- SR-01000406394-1
- TimTec1_007051
- CHEMBL1378524
- Oprea1_357274
- Etomidate EP Impurity A
- Imidazole-5-carboxylic acid, 1-(alpha-methylbenzyl)-, (+/-)-
- Etomidate specified impurity A [EP]
- HMS2167D17
- HMS3318A03
- BRD-A62909180-001-08-9
- AKOS000548951
- Q27285264
- RGYCCBLTSWHXIS-UHFFFAOYSA-N
- SR-01000406394
- DB-126448
- AKOS016343727
- 1H-Imidazole-5-carboxylic acid, 1-(1-phenylethyl)-
- MLS000067529
- 3157-27-5
- HMS1554A11
- IMIDAZOLE-5-CARBOXYLIC ACID, 1-(.ALPHA.-METHYLBENZYL)-, (+/-)-
- 1-(1-phenylethyl)-1H-imidazole-5-carboxylic acid
- SMR000125017
- 7036-56-8
- (-)-1-(1-phenylethyl)-1H-imidazole-5-carboxylic acid
- Oprea1_567983
- 1-(1-phenylethyl)-1H-imidazole-5-carboxylicacid
- STK727289
- AB00086924-01
- AG-690/37046449
-
-
- MDL: MFCD00816223
- Inchi: 1S/C12H12N2O2/c1-9(10-5-3-2-4-6-10)14-8-13-7-11(14)12(15)16/h2-9H,1H3,(H,15,16)
- InChI Key: RGYCCBLTSWHXIS-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CN1C(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 216.08996
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.21
- PSA: 55.12
- LogP: 2.19060
Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22-43
- Safety Instruction: 36/37
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at recommended temperature
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CDS001928-50MG |
1-(1-Phenylethyl)-1<I>H</I>-imidazole-5-carboxylic acid |
3157-27-5 | 50mg |
¥1393.87 | 2023-11-13 | ||
| A2B Chem LLC | AF86373-1mg |
3-(1-PHENYL-ETHYL)-3H-IMIDAZOLE-4-CARBOXYLIC ACID |
3157-27-5 | 1mg |
$1288.00 | 2024-04-20 |
Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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